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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals encountering issues
with Apiezon N grease becoming brittle at low temperatures.

Troubleshooting Guide

Issue: Apiezon N grease appears brittle, is cracking, or is failing to provide a proper seal at
cryogenic temperatures.

Apiezon N is specifically formulated to be "craze-free" and resist cracking at temperatures as
low as -269°C.[1][2][3][4] If you are experiencing brittleness, it is likely due to external factors
rather than a failure of the grease itself. Follow this guide to diagnose and resolve the issue.

Step 1: Verify Correct Application and Expectations

At cryogenic temperatures, Apiezon N is designed to solidify.[1][2][5] This solid state is
essential for its function as a thermal contact medium and vacuum sealant at these
temperatures. The grease should be pliable at room temperature for easy application, but it is
not intended to remain soft once cooled.

¢ Action: Confirm that the observed "brittleness" is not the expected solidification of the
grease. True brittleness would be indicated by cracking or a loss of vacuum seal.

Step 2: Check for Contamination
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Apiezon greases have strong "gettering” properties, meaning they can readily absorb other
vapors and chemical impurities from their environment, especially when a container is left
open.[1][2] Contamination can alter the low-temperature performance of the grease.

e Action:
o Ensure that the tube of Apiezon N is always tightly capped when not in use.
o Use clean, lint-free cloths and tools for application.

o If contamination is suspected, use a fresh, unopened tube of Apiezon N for your next
application.

Step 3: Review Application Technique

The thickness of the grease layer can impact its performance. An excessively thick layer may
be more prone to developing stress fractures during thermal cycling.

e Action:

o Apply a thin, uniform layer of Apiezon N. The goal is to fill microscopic pores and create a
continuous, thin film between surfaces.

o For vacuum sealing, ensure the grease is applied evenly to the sealing surfaces.

Step 4: Evaluate Thermal Cycling Parameters

While Apiezon N is designed to withstand repeated thermal cycling, extremely rapid cooling
rates could potentially introduce stress in the experimental setup, which might be misattributed
to the grease.

e Action:
o If possible, cool the apparatus at a moderate, controlled rate.

o Ensure all components of the assembly are suitable for cryogenic temperatures and have
compatible coefficients of thermal expansion.
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Step 5: Check Product Age and Storage

Apiezon N has a shelf life of ten years from the date of manufacture when stored in its original,
unopened packaging at ambient temperatures (10 to 30°C).[2][6]

e Action:

o Check the manufacturing date on the packaging to ensure the product is within its shelf
life.

o Verify that the grease has been stored correctly, away from direct sunlight and sources of
heat.

Frequently Asked Questions (FAQs)
Q1: What is the recommended operating temperature for Apiezon N?

Al: Apiezon N is designed for use in a temperature range of -269°C to +30°C.[1][6][7] It is
specifically formulated for its excellent performance at cryogenic temperatures.

Q2: Is Apiezon N supposed to remain soft at low temperatures?

A2: No, Apiezon N is pliable at room temperature for ease of application but is designed to
solidify at cryogenic temperatures.[1][2][5] This solidification is crucial for its function in
providing thermal contact and a reliable vacuum seal.

Q3: How do | properly clean and remove Apiezon N grease?

A3: Apiezon N can be wiped away with a clean, lint-free cloth.[2][6] Any remaining residue can
be removed using a hydrocarbon solvent such as toluene or xylene.[2][6] For a more
environmentally friendly option, limonene can be used.[2][6] Apiezon N is not soluble in
alcohols or ketones like acetone.[2][6]

Q4: Can | use Apiezon N as a lubricant at cryogenic temperatures?

A4: While Apiezon N has good lubricating properties at ambient temperatures, it should not be
used as a lubricant at cryogenic temperatures due to its solidification.[2]
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Q5: What makes Apiezon N a good choice for cryogenic vacuum seals?

A5: Apiezon N has a very low vapor pressure (6 x 1071° Torr at 20°C), which decreases further
at lower temperatures.[1][4] Its resistance to cracking and crazing at cryogenic temperatures
ensures the integrity of the vacuum seal, even with repeated thermal cycling.[4][5][6]

Data Summary

The following table summarizes the key quantitative properties of Apiezon N grease.

Property Value

Typical Working Temperature Range -269°C to +30°C
Vapor Pressure @ 20°C 6 x 10-1° Torr
Relative Density @ 20°C 0.911

Shelf Life (Unopened) 10 years

Experimental Protocol: Testing Low-Temperature
Performance of a Cryogenic Grease

This protocol outlines a general procedure to verify the performance of a cryogenic grease like
Apiezon N.

Objective: To determine if the grease maintains a vacuum seal without cracking at a target
cryogenic temperature.

Materials:

Cryostat or a similar cooling system

Small vacuum chamber with a demountable flange or viewport

O-ring suitable for cryogenic temperatures

High-vacuum pump and vacuum gauge
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e Cryogenic grease to be tested (e.g., Apiezon N)
o Clean, lint-free cloths and appropriate solvents (e.g., toluene or xylene)
Methodology:

o Preparation: Thoroughly clean the sealing surfaces of the flange/viewport and the O-ring to
remove any old grease or contaminants. Dry all components completely.

o Grease Application: Apply a thin, uniform layer of the cryogenic grease to the O-ring and the
sealing surfaces.

o Assembly: Assemble the flange/viewport onto the vacuum chamber, ensuring a good fit.

e Evacuation: Connect the chamber to the vacuum pump and evacuate to the desired vacuum
level (e.g., < 10~ Torr).

e Initial Leak Check: Isolate the chamber from the pump and monitor the pressure for a set
period (e.g., 30 minutes) to ensure a good initial seal at room temperature.

» Cooling: Begin cooling the cryostat to the target low temperature. Monitor the vacuum gauge
throughout the cooling process.

o Low-Temperature Hold: Once the target temperature is reached, hold for a specified duration
(e.g., 1 hour), continuing to monitor the vacuum pressure. Any significant rise in pressure
could indicate a leak due to grease failure.

o Thermal Cycling (Optional): If required, cycle the temperature of the apparatus between the
cryogenic temperature and room temperature, monitoring the vacuum integrity during each
cycle.

o Disassembly and Inspection: After the test, warm the apparatus to room temperature.
Disassemble the flange/viewport and visually inspect the grease for any signs of cracking or
crazing.

Visualizations

The following diagrams illustrate key logical workflows for troubleshooting and decision-making.
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Is ‘rittleness' actually
the expected solidification?

Click to download full resolution via product page

Caption: Troubleshooting workflow for Apiezon N brittleness.
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Need to Select a
Cryogenic Grease

Apiezon N is a Consider an alternative
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Caption: Decision pathway for selecting a cryogenic grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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